Cas no 95658-81-4 (3-Hydroxy-5-methylbenzonitrile)

3-Hydroxy-5-methylbenzonitrile structure
95658-81-4 structure
Product Name:3-Hydroxy-5-methylbenzonitrile
CAS No:95658-81-4
MF:C8H7NO
MW:133.147281885147
MDL:MFCD16999137
CID:841914
PubChem ID:21949823
Update Time:2024-10-25

3-Hydroxy-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-5-methylbenzonitrile
    • 3-Cyano-5-methylphenol
    • Benzonitrile, 3-hydroxy-5-methyl-
    • 3-Hydroxy-5-methyl-benzonitrile
    • 3-CYANO-5-HYDROXYTOLUENE
    • OATUMQZBLZQKBX-UHFFFAOYSA-N
    • MB25636
    • CM10560
    • AS06386
    • ST24022908
    • Z5409
    • 3-Hydroxy-5-methylbenzonitrile (ACI)
    • MDL： MFCD16999137
    • Inchi： 1S/C8H7NO/c1-6-2-7(5-9)4-8(10)3-6/h2-4,10H,1H3
    • InChI Key： OATUMQZBLZQKBX-UHFFFAOYSA-N
    • SMILES： N#CC1C=C(C)C=C(O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Topological Polar Surface Area: 44

Experimental Properties

  • Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 103.5-104.5 ºC
  • Boiling Point: 282.2±28.0 ºC (760 Torr),
  • Flash Point: 124.4±24.0 ºC,
  • Solubility: Slightly soluble (1 g/l) (25 º C),

3-Hydroxy-5-methylbenzonitrile Security Information

3-Hydroxy-5-methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H846673-250mg
3-Hydroxy-5-methylbenzonitrile
 95658-81-4 95%
250mg
 ￥716.40 2022-01-10
Fluorochem
215699-250mg
3-Hydroxy-5-methylbenzonitrile
 95658-81-4 95%
250mg
 ￡69.00 2022-03-01
Fluorochem
215699-1g
3-Hydroxy-5-methylbenzonitrile
 95658-81-4 95%
1g
 ￡171.00 2022-03-01
Fluorochem
215699-5g
3-Hydroxy-5-methylbenzonitrile
 95658-81-4 95%
5g
 ￡511.00 2022-03-01
Fluorochem
215699-10g
3-Hydroxy-5-methylbenzonitrile
 95658-81-4 95%
10g
 ￡863.00 2022-03-01
TRC
H948763-10mg
3-hydroxy-5-methylbenzonitrile
 95658-81-4
10mg
 $ 50.00 2022-06-04
TRC
H948763-50mg
3-hydroxy-5-methylbenzonitrile
 95658-81-4
50mg
 $ 160.00 2022-06-04
TRC
H948763-100mg
3-hydroxy-5-methylbenzonitrile
 95658-81-4
100mg
 $ 230.00 2022-06-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H196080-50mg
3-Hydroxy-5-methylbenzonitrile
 95658-81-4 95%
50mg
 ¥125.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H196080-250mg
3-Hydroxy-5-methylbenzonitrile
 95658-81-4 95%
250mg
 ¥403.90 2023-09-02

3-Hydroxy-5-methylbenzonitrile Production Method

Production Method 1

473923-98-7 473923-98-7
95658-81-4 95658-81-4
Reaction Conditions
1.1 Reagents: Boron trichloride Catalysts: Tetrabutylammonium iodide Solvents: Dichloromethane ;  -78 °C; 30 min, rt
1.2 Reagents: Water ;  20 min, cooled
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Preparation of novel indole derivatives as cytoplasmic fatty acid binding protein FABP-4 inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

473923-98-7 473923-98-7
95658-81-4 95658-81-4
Reaction Conditions
1.1 Reagents: Tetrabutylammonium iodide ,  Boron trichloride Solvents: Dichloromethane ;  -78 °C; -78 °C → rt; 20 min, rt; rt → 0 °C
1.2 Reagents: Water ;  cooled
Reference
Preparation of aryloxy pyrazole derivatives as reverse transcriptase inhibitors for treating HIV
, World Intellectual Property Organization, , ,

Production Method 3

473923-98-7 473923-98-7
95658-81-4 95658-81-4
Reaction Conditions
1.1 Reagents: Tetrabutylammonium iodide ,  Boron trichloride Solvents: Dichloromethane ;  rt; rt → -78 °C; -78 °C; -78 °C; overnight, -78 °C → rt
1.2 Reagents: Water ;  cooled
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Preparation of pyrimidindiones as HIV reverse transcriptase inhibitors
, World Intellectual Property Organization, , ,

Production Method 4

1243289-99-7 1243289-99-7
95658-81-4 95658-81-4
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ;  0 °C; 2 h, rt
Reference
Preparation of arenesulfonamide compound containing aryloxy moiety as β2-adrenergic receptor antagonist
, Japan, , ,

Production Method 5

124289-21-0 124289-21-0
95658-81-4 95658-81-4
Reaction Conditions
1.1 Catalysts: Nickel bromide ,  (T-4)-[3-Ethyl-5-[1-(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene-κN)ethyl]-2,4-dime… Solvents: Acetonitrile ;  15 min, rt
1.2 Reagents: Diisopropylethylamine ,  Water Catalysts: [2,2′-Bipyridine]-6,6′-diamine Solvents: Dimethylformamide ;  24 h, 50 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Synthesis of Phenols: Organophotoredox/Nickel Dual Catalytic Hydroxylation of Aryl Halides with Water
Yang, Liu; Huang, Zhiyan; Li, Gang; Zhang, Wei; Cao, Rui; et al, Angewandte Chemie, 2018, 57(7), 1968-1972

Production Method 6

1220219-59-9 1220219-59-9
95658-81-4 95658-81-4
Reaction Conditions
1.1 Reagents: Pyridine Catalysts: Copper(II) triflate Solvents: 1-Butanol ,  2-Methyltetrahydrofuran ,  Dimethylacetamide ;  20 min, rt → 120 °C
Reference
Sequential Ir/Cu-Mediated Method for the Meta-Selective C-H Radiofluorination of (Hetero)Arenes
Wright, Jay S. ; Sharninghausen, Liam S. ; Preshlock, Sean; Brooks, Allen F. ; Sanford, Melanie S. ; et al, Journal of the American Chemical Society, 2021, 143(18), 6915-6921

3-Hydroxy-5-methylbenzonitrile Raw materials

3-Hydroxy-5-methylbenzonitrile Preparation Products

3-Hydroxy-5-methylbenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:95658-81-4)3-Hydroxy-5-methylbenzonitrile
Order Number:A858961
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:15
Price ($):321.0/1131.0
Email:sales@amadischem.com

3-Hydroxy-5-methylbenzonitrile Related Literature

Related Categories

95658-81-4 (3-Hydroxy-5-methylbenzonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:95658-81-4)3-Hydroxy-5-methylbenzonitrile
A858961
Purity:99%/99%
Quantity:5g/25g
Price ($):321.0/1131.0
Email